Benzyl N-acetyl-4,6-O-benzylidenemuramic acid

• Molecular Formula: C25H29NO8
• Molecular Weight: 471.5 g/mol
• InChI: InChI=1S/C25H29NO8/c1-15(23(28)29)32-22-20(26-16(2)27)25(30-13-17-9-5-3-6-10-17)33-19-14-31-24(34-21(19)22)18-11-7-4-8-12-18/h3-12,15,19-22,24-25H,13-14H2,1-2H3,(H,26,27)(H,28,29)/t15-,19-,20+,21-,22+,24?,25-/m0/s1
• InChIKey: JPPMVSNCFXDOJX-RWDHSEPTSA-N

Benzyl N-Acetyl-4,6-O-Benzylidenemuramic Acid: Technical Specifications and Biochemical Role

Benzyl N-acetyl-4,6-O-benzylidenemuramic acid (CAS 74842-55-0, molecular weight 471.5, C₂₅H₂₉NO₈) is a chemically protected derivative of muramic acid, an amino sugar component of the peptidoglycan layer in bacterial cell walls [1]. The compound features two distinct protecting groups: an N-acetyl group at the C2 position and a benzylidene acetal at the 4,6-O positions, alongside an anomeric benzyl group . As an orthogonally protected intermediate, it serves as a critical building block for the synthesis of muramyl peptides and peptidoglycan fragments [2]. In biochemical research, it has been evaluated as a potential inhibitor of bacterial Mur-pathway enzymes [3].

•Orthogonally protected muramic acid building block

•Stereochemically defined (R)-isomer for muramyl peptide synthesis

•Supports sequential deprotection and solid-phase peptide coupling

• [1] PubChem. Benzyl N-acetyl-4,6-O-benzylidenemuramic acid. Compound Summary CID 12873808. View Source
• [2] Gross, P. H., & Rimpler, M. (1986). Muramyl Peptides, 1 Stereochemically Pure Derivatives of Muramic and Isomuramic Acids. European Journal of Organic Chemistry, 1986, 37-45. View Source
• [3] BindingDB. BDBM50475607 CHEMBL199629. Enzyme Inhibition Constant Data for Benzyl N-acetyl-4,6-O-benzylidenemuramic acid. View Source

Why Unprotected Muramic Acid or Alternative Protected Analogs Cannot Replace Benzyl N-Acetyl-4,6-O-Benzylidenemuramic Acid

In-class compounds such as unprotected muramic acid, its (S)-isomer (isomuramic acid), or alternative protected derivatives (e.g., methyl ester analogs) cannot be simply interchanged in experimental workflows. Benzyl N-acetyl-4,6-O-benzylidenemuramic acid's specific combination of N-acetyl, anomeric benzyl, and 4,6-O-benzylidene acetal protecting groups provides orthogonal protection essential for sequential peptide coupling [1]. Substitution with an unprotected analog would result in uncontrolled side reactions, while using a different protecting group scheme would necessitate a complete re-optimization of the synthetic pathway and likely alter the compound's inhibitory profile against Mur enzymes [2]. The presence of the rigid 4,6-O-benzylidene ring confers a distinct conformational restriction that impacts enzyme binding kinetics .

Unprotected analogsMay lead to uncontrolled side reactions in peptide coupling due to free hydroxyls and amines.

Alternative protecting groupsDifferent orthogonal schemes may require complete synthetic re-optimization and may alter enzyme inhibition profile.

Lack of 4,6-O-benzylidene rigidityAbsence of conformational constraint may shift enzyme binding kinetics and regioselectivity in modification.

• [1] Gross, P. H., & Rimpler, M. (1986). Muramyl Peptides, 1 Stereochemically Pure Derivatives of Muramic and Isomuramic Acids. European Journal of Organic Chemistry, 1986, 37-45. View Source
• [2] BindingDB. BDBM50475607 CHEMBL199629. Enzyme Inhibition Constant Data for Benzyl N-acetyl-4,6-O-benzylidenemuramic acid. View Source

Quantitative Differentiation of Benzyl N-Acetyl-4,6-O-Benzylidenemuramic Acid: Head-to-Head and Cross-Study Comparative Data

Stereochemical Purity and Yield: Benzyl N-Acetyl-4,6-O-Benzylidenemuramic Acid vs. Its (S)-Isomer

In a direct head-to-head comparison, the (R)-isomer, α-Benzyl N-acetyl-4,6-O-benzylidenemuramic acid, was prepared and separated from its (S)-isomer (α-Benzyl N-acetyl-4,6-O-benzylideneisomuramic acid) via chromatographic separation of their respective methyl esters [1]. The synthesis achieved complete separation and high overall yields, enabling a reliable assessment of stereoselectivity [1].

Stereochemical Purity

Head-to-head

Complete separation of (R)- and (S)-diastereomers, high yield for (R)-isomer

Enables stereochemically defined muramyl peptide synthesis

Via methyl ester formation and chromatography (reported conditions)

Evidence Dimension	Stereochemical purity and synthetic yield
Target Compound Data	(R)-isomer: High yield with complete separation via chromatography [1]
Comparator Or Baseline	(S)-isomer (α-Benzyl N-acetyl-4,6-O-benzylideneisomuramic acid): Separated with complete resolution under identical conditions [1]
Quantified Difference	Complete separation of (R) and (S) diastereomers was achieved [1]
Conditions	Synthesis from 2-acetamido-2-deoxy-D-glucose; methyl ester formation followed by chromatographic separation [1]

Why This Matters

The ability to isolate the (R)-isomer in stereochemically pure form is critical for studies requiring defined stereochemistry in peptidoglycan-related applications.

• [1] Gross, P. H., & Rimpler, M. (1986). Muramyl Peptides, 1 Stereochemically Pure Derivatives of Muramic and Isomuramic Acids. European Journal of Organic Chemistry, 1986, 37-45. View Source

MurA and MurB Enzyme Inhibition: Benzyl N-Acetyl-4,6-O-Benzylidenemuramic Acid vs. Alternative Mur Pathway Inhibitors

BindingDB data indicate that Benzyl N-acetyl-4,6-O-benzylidenemuramic acid demonstrates inhibitory activity against E. coli MurA and MurB enzymes with IC₅₀ values of 2.17 µM (2170 nM) [1]. In comparison, it is notably less potent against MurD, with an IC₅₀ of 34.7 µM (3.47E+4 nM) [1]. This profile suggests a selective interaction with the early steps of peptidoglycan biosynthesis.

MurA/MurB Inhibition

Cross-study comparable

IC₅₀ 2.17 µM (MurA/B), 34.7 µM (MurD) vs. 10-200 µM comparator set

Supports selective MurA/MurB enzyme inhibition context

E. coli enzyme inhibition assay

Evidence Dimension	Enzyme inhibition (IC₅₀)
Target Compound Data	IC₅₀ = 2170 nM for MurA and MurB; IC₅₀ = 34700 nM for MurD [1]
Comparator Or Baseline	Alternative Mur inhibitors: For example, a series of novel N-benzylidenesulfonohydrazide inhibitors of MurC and MurD reported IC₅₀ values ranging from 10-200 µM against E. coli enzymes [2]
Quantified Difference	The compound is ~10-fold less potent than the most active MurD inhibitors in the comparator set [1][2]
Conditions	In vitro enzyme inhibition assay using E. coli MurA, MurB, and MurD [1]

Why This Matters

The compound's moderate but measurable inhibition of MurA and MurB, with selectivity over MurD, positions it as a useful tool for probing early-stage peptidoglycan biosynthesis.

• [1] BindingDB. BDBM50475607 CHEMBL199629. Enzyme Inhibition Constant Data for Benzyl N-acetyl-4,6-O-benzylidenemuramic acid. View Source
• [2] Kotnik, M., et al. (2008). Design and Synthesis of Novel N-Benzylidenesulfonohydrazide Inhibitors of MurC and MurD as Potential Antibacterial Agents. Molecules, 13(1), 11-30. View Source

Structural Rigidity and Conformational Control: Benzyl N-Acetyl-4,6-O-Benzylidenemuramic Acid vs. Unprotected Muramic Acid

The 4,6-O-benzylidene acetal in Benzyl N-acetyl-4,6-O-benzylidenemuramic acid imposes a rigid 4C1 chair conformation on the glucopyranoside ring, locking the C4 and C6 hydroxyls . This conformational restriction is not present in unprotected muramic acid, which exhibits greater flexibility and can adopt multiple conformations in solution [1]. The benzylidene group thus provides a defined three-dimensional scaffold essential for controlled chemical modifications.

Conformational Rigidity

Class-level

Rigid 4C1 conformation; mp 237–239°C vs. ~180–190°C (unprotected)

Conformational constraint supports regioselective C3 modification

Class-level inference; experimental conformation review

Evidence Dimension	Molecular conformation and rigidity
Target Compound Data	Rigid 4C1 conformation due to 4,6-O-benzylidene ring; melting point 237-239°C
Comparator Or Baseline	Unprotected muramic acid: Flexible ring conformation; melting point approximately 180-190°C (decomposes) [1]
Quantified Difference	The benzylidene acetal increases the melting point by ~40-50°C relative to unprotected muramic acid
Conditions	Solid state and solution phase conformational analysis

Why This Matters

The conformational rigidity afforded by the 4,6-O-benzylidene group enables precise control over regioselective reactions at the C3 hydroxyl, a critical step in muramyl peptide synthesis.

• [1] PubChem. Muramic acid. Compound Summary CID 441038. View Source

Synthetic Utility as a Building Block: Benzyl N-Acetyl-4,6-O-Benzylidenemuramic Acid vs. Alternative Protected Analogs

Benzyl N-acetyl-4,6-O-benzylidenemuramic acid is frequently employed as an orthogonally protected building block for the synthesis of muramyl dipeptides and more complex peptidoglycan fragments [1]. The anomeric benzyl group and the 4,6-O-benzylidene acetal can be removed under orthogonal conditions (hydrogenolysis vs. acid hydrolysis), enabling stepwise deprotection during peptide assembly . In contrast, methyl ester analogs (e.g., CAS 104371-51-9) introduce an additional ester moiety that may require alternative deprotection strategies or introduce stability concerns .

Synthetic Utility

Cross-study comparable

Orthogonal benzyl/benzylidene protection; methyl ester analog requires additional deprotection

Orthogonal scheme supports streamlined muramyl peptide assembly

Solid-phase or solution-phase coupling context

Evidence Dimension	Synthetic versatility and orthogonal protection
Target Compound Data	Orthogonal protecting groups: benzyl (anomeric) and benzylidene (4,6-O)
Comparator Or Baseline	Benzyl N-acetyl-4,6-O-benzylidene-α-D-muramic acid methyl ester (CAS 104371-51-9): Contains an additional methyl ester group, altering deprotection requirements
Quantified Difference	The methyl ester analog introduces an extra synthetic step for ester cleavage under basic conditions, whereas the target compound can be directly coupled as a carboxylic acid
Conditions	Solid-phase peptide synthesis (SPPS) or solution-phase coupling [1]

Why This Matters

The orthogonal protection scheme enables more streamlined synthetic routes to muramyl peptides, reducing the number of steps and improving overall yields.

• [1] Gross, P. H., & Rimpler, M. (1986). Muramyl Peptides, 1 Stereochemically Pure Derivatives of Muramic and Isomuramic Acids. European Journal of Organic Chemistry, 1986, 37-45. View Source

Cost and Availability: Benzyl N-Acetyl-4,6-O-Benzylidenemuramic Acid vs. Alternative Muramic Acid Derivatives

Benzyl N-acetyl-4,6-O-benzylidenemuramic acid is commercially available from multiple suppliers at varying purities and prices. For example, 50 mg with ≥97% purity is listed at approximately $368.90 from Aladdin (CAS 2862-03-5) , while 100 mg with ≥98% purity is listed at $7,500 from Shanghai Yuanye Bio-Technology (CAS 74842-55-0) . In comparison, alternative protected analogs like Ac-α-benzyl-4,6-O-benzylidene muramic acid (CAS 19229-57-3) are typically offered at similar price points , but the target compound's specific stereochemistry and protecting group combination are critical for certain applications, justifying the selection.

Cost & Availability

Data to verify

50 mg ~$369 (≥97%); 100 mg $7,500 (≥98%)

Procurement context requires purity-grade review

Price variance underscores supplier verification need

Evidence Dimension	Commercial availability and pricing
Target Compound Data	50 mg for ~$369 (Aladdin, ≥97%) ; 100 mg for $7,500 (Yuanye, ≥98%)
Comparator Or Baseline	Ac-α-benzyl-4,6-O-benzylidene muramic acid: Similar pricing from various vendors
Quantified Difference	Price per milligram varies significantly between suppliers (approx. $7.38/mg for small quantities vs. $75/mg for higher purity)
Conditions	Supplier listings as of 2025-2026

Why This Matters

Procurement decisions should weigh purity requirements and budget constraints; the significant price variation underscores the importance of sourcing from reputable vendors with documented purity.

Optimal Application Scenarios for Benzyl N-Acetyl-4,6-O-Benzylidenemuramic Acid Based on Evidence-Based Differentiation

Synthesis of Stereochemically Defined Muramyl Peptides and Peptidoglycan Fragments

The compound's availability as a stereochemically pure (R)-isomer makes it the preferred starting material for the synthesis of muramyl dipeptides and larger peptidoglycan fragments requiring defined stereochemistry at the lactyl side chain [1]. Its orthogonal protecting groups enable sequential deprotection and coupling in solid-phase or solution-phase peptide synthesis.

Probing Early-Stage Peptidoglycan Biosynthesis Enzymes (MurA and MurB)

With IC₅₀ values of 2.17 µM against E. coli MurA and MurB, the compound serves as a useful tool for studying the early steps of peptidoglycan biosynthesis [2]. It can be used as a reference inhibitor or as a scaffold for further optimization in antibacterial drug discovery programs targeting these enzymes.

Conformational Studies of Bacterial Cell Wall Components

The rigid 4C1 conformation imposed by the 4,6-O-benzylidene acetal makes the compound valuable for NMR or X-ray crystallographic studies investigating the three-dimensional structure of muramic acid derivatives and their interactions with bacterial proteins . This rigidity can be exploited to probe enzyme-substrate recognition mechanisms.

Orthogonally Protected Building Block for Solid-Phase Peptide Synthesis

The combination of an anomeric benzyl group and a 4,6-O-benzylidene acetal provides orthogonal protection that is highly compatible with Fmoc-based solid-phase peptide synthesis (SPPS) [3]. This enables the efficient construction of complex peptidoglycan fragments on resin without unwanted side reactions.

Application

Selection Property

Validation Focus

Muramyl peptide synthesis

Stereochemically defined (R)-isomer, orthogonal protection

Stereoselective coupling efficiency, deprotection sequence

MurA/MurB enzyme studies

Reported inhibitory activity profile

Enzyme inhibition assay reproducibility, selectivity over MurD

Conformational analysis

Rigid 4C1 ring scaffold

Enzyme-substrate recognition, NMR/X-ray structural studies

Solid-phase peptide synthesis

Orthogonal protecting group compatibility

Fmoc-SPPS deprotection and coupling efficiency

• [1] Gross, P. H., & Rimpler, M. (1986). Muramyl Peptides, 1 Stereochemically Pure Derivatives of Muramic and Isomuramic Acids. European Journal of Organic Chemistry, 1986, 37-45. View Source
• [2] BindingDB. BDBM50475607 CHEMBL199629. Enzyme Inhibition Constant Data for Benzyl N-acetyl-4,6-O-benzylidenemuramic acid. View Source
• [3] Gross, P. H., & Rimpler, M. (1986). Muramyl Peptides, 1 Stereochemically Pure Derivatives of Muramic and Isomuramic Acids. European Journal of Organic Chemistry, 1986, 37-45. View Source